3-(allylsulfanyl)-6-(3-bromobenzyl)-1,2,4-triazin-5(4H)-one
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Description
3-(Allylsulfanyl)-6-(3-bromobenzyl)-1,2,4-triazin-5(4H)-one is a heterocyclic compound that contains a triazine ring substituted with an allylsulfanyl group and a 3-bromobenzyl group
Properties
Molecular Formula |
C13H12BrN3OS |
|---|---|
Molecular Weight |
338.22 g/mol |
IUPAC Name |
6-[(3-bromophenyl)methyl]-3-prop-2-enylsulfanyl-4H-1,2,4-triazin-5-one |
InChI |
InChI=1S/C13H12BrN3OS/c1-2-6-19-13-15-12(18)11(16-17-13)8-9-4-3-5-10(14)7-9/h2-5,7H,1,6,8H2,(H,15,17,18) |
InChI Key |
PPSKXXKVXYFAGG-UHFFFAOYSA-N |
Canonical SMILES |
C=CCSC1=NN=C(C(=O)N1)CC2=CC(=CC=C2)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(allylsulfanyl)-6-(3-bromobenzyl)-1,2,4-triazin-5(4H)-one typically involves the following steps:
Formation of the Triazine Ring: The triazine ring can be synthesized by the cyclization of appropriate precursors such as amidines and nitriles under acidic or basic conditions.
Introduction of the Allylsulfanyl Group: The allylsulfanyl group can be introduced via nucleophilic substitution reactions using allylthiol and suitable leaving groups.
Attachment of the 3-Bromobenzyl Group: The 3-bromobenzyl group can be attached through nucleophilic substitution reactions using 3-bromobenzyl halides and appropriate nucleophiles.
Industrial Production Methods
Industrial production methods for this compound may involve optimizing the reaction conditions to achieve high yields and purity. This can include the use of catalysts, solvents, and temperature control to enhance the efficiency of the synthesis.
Chemical Reactions Analysis
Types of Reactions
3-(Allylsulfanyl)-6-(3-bromobenzyl)-1,2,4-triazin-5(4H)-one can undergo various types of chemical reactions, including:
Oxidation: The allylsulfanyl group can be oxidized to form sulfoxides or sulfones.
Reduction: The triazine ring and bromobenzyl group can be reduced under specific conditions.
Substitution: The bromine atom in the 3-bromobenzyl group can be substituted with other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) can be used.
Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Reduced triazine derivatives and debrominated products.
Substitution: Substituted benzyl derivatives.
Scientific Research Applications
3-(Allylsulfanyl)-6-(3-bromobenzyl)-1,2,4-triazin-5(4H)-one has various scientific research applications, including:
Medicinal Chemistry: Potential use as a pharmacophore in drug design and development.
Organic Synthesis: Intermediate in the synthesis of complex organic molecules.
Materials Science: Potential use in the development of novel materials with unique properties.
Mechanism of Action
The mechanism of action of 3-(allylsulfanyl)-6-(3-bromobenzyl)-1,2,4-triazin-5(4H)-one involves its interaction with molecular targets such as enzymes, receptors, or nucleic acids. The allylsulfanyl group and the triazine ring can participate in various biochemical pathways, leading to the modulation of biological activities.
Comparison with Similar Compounds
Similar Compounds
3-Bromobenzylamine: A compound with a similar bromobenzyl group but different functional groups.
3-Bromobenzyl bromide: A compound with a similar bromobenzyl group but different reactivity.
Uniqueness
3-(Allylsulfanyl)-6-(3-bromobenzyl)-1,2,4-triazin-5(4H)-one is unique due to the presence of both the allylsulfanyl group and the triazine ring, which confer distinct chemical and biological properties compared to other similar compounds.
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